Cas no 2248328-58-5 (Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate)

• Product Name: Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate
• CAS No: 2248328-58-5
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 5928685
• PubChem ID: 137940297
• Update Time: 2025-05-19

Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510914
• tert-butyl 6-chloro-2-[(prop-2-yn-1-yl)amino]pyridine-3-carboxylate
• 2248328-58-5
• Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate

• Inchi： 1S/C13H15ClN2O2/c1-5-8-15-11-9(6-7-10(14)16-11)12(17)18-13(2,3)4/h1,6-7H,8H2,2-4H3,(H,15,16)
• InChI Key： JETLQKAIMJZKBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NCC#C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 266.0822054g/mol
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate

Introduction to Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate (CAS No. 2248328-58-5)

Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate, with the CAS number 2248328-58-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate features a pyridine core substituted with a chloro group at the 6-position, an amine group linked to a propargyl moiety at the 2-position, and a tert-butyl ester group at the 3-position. This unique arrangement of functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for cancer therapy. Pyridine derivatives have emerged as promising candidates due to their ability to interact with biological targets such as kinases and other enzymes involved in tumor progression. The presence of the propargylamine moiety in Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate suggests potential for further derivatization into more complex structures that could enhance binding affinity and selectivity towards specific disease-related proteins.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies for neurological disorders. The pyridine ring is known to be a key structural motif in many neuroactive compounds, and modifications at various positions can lead to altered pharmacological profiles. For instance, studies have shown that certain pyridine-based compounds can modulate neurotransmitter receptors and ion channels, making them valuable candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The chloro substituent at the 6-position of the pyridine ring in Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate not only contributes to its electronic properties but also serves as a handle for further chemical manipulation. Chloro groups are frequently used in medicinal chemistry due to their ability to participate in various synthetic transformations, including nucleophilic substitution reactions, which can be harnessed to introduce additional functional groups or alter the overall shape of the molecule to improve its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with remarkable accuracy. By leveraging these tools, scientists have been able to design derivatives of Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate that exhibit enhanced potency and reduced toxicity. This approach has been particularly successful in the development of kinase inhibitors, where precise targeting of active sites is crucial for therapeutic efficacy.

The tert-butyl ester group at the 3-position of the molecule provides another layer of complexity that can be exploited for drug design. Ester functionalities are known to be amenable to hydrolysis under physiological conditions, which can be used to release active pharmacophores or modify drug release profiles. Additionally, esters can undergo various transformations such as transesterification or reduction, allowing for further diversification of the compound's structure.

In conclusion, Tert-butyl 6-chloro-2-(prop-2-ynylamino)pyridine-3-carboxylate represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and potential for further derivatization make it an attractive candidate for addressing a wide range of diseases, particularly those involving dysregulated signaling pathways. As research in this area continues to evolve, it is likely that new applications and synthetic strategies will emerge, further solidifying its importance in medicinal chemistry.